Cas no 630116-36-8 (Acetamide, 2-chloro-N-(4-fluoro-3-methylphenyl)-)

• Product Name: Acetamide, 2-chloro-N-(4-fluoro-3-methylphenyl)-
• CAS No: 630116-36-8
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 427687
• PubChem ID: 16495559
• Update Time: 2025-04-19

Acetamide, 2-chloro-N-(4-fluoro-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(4-fluoro-3-methylphenyl)-
• 2-chloro-N-(4-fluoro-3-methylphenyl)acetamide
• Z1021301390
• 630116-36-8
• AKOS000103078
• SCHEMBL4010685
• DTXSID60586214

• Inchi： 1S/C9H9ClFNO/c1-6-4-7(2-3-8(6)11)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： BYVJCTHTXAPDGO-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=C(C)C=1)F)=O

Computed Properties

• Exact Mass: 201.03577
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1